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Compound of Interest

Compound Name: PF-06305591

Cat. No.: B1652504

These application notes provide a comprehensive guide for the dissolution of PF-06305591 for
in vivo experiments, targeted towards researchers, scientists, and professionals in drug
development. The following sections detail the solubility of PF-06305591 in various vehicles
and provide step-by-step protocols for its preparation.

Data Presentation: Solubility of PF-06305591

The solubility of PF-06305591 can vary based on the solvent or vehicle system used. The
following table summarizes the reported solubility data for PF-06305591 and its dihydrate form.
The use of sonication is often recommended to aid dissolution.[1]
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Solvent/Vehicle

. Form Concentration Notes
Composition
DMSO Anhydrous 10 mM -
45 mg/mL (164.02 Sonication is
DMSO Anhydrous
mM) recommended.[1]
Requires sonication.
Hygroscopic DMSO
140 mg/mL (510.28 _ .
DMSO Anhydrous M) can impact solubility;
m
use newly opened
DMSO.[2][3]
Requires sonication.
Hygroscopic DMSO
) 100 mg/mL (322.18 ) -
DMSO Dihydrate M) can impact solubility;
m
use newly opened
DMSO.[4]
10% DMSO + 40% .
>2.5mg/mL (9.11 Results in a clear
PEG300 + 5% Tween Anhydrous )
) mM) solution.[2]
80 + 45% Saline
10% DMSO + 40% )
_ = 2.5 mg/mL (8.05 Results in a clear
PEG300 + 5% Tween Dihydrate )
] mM) solution.[4][5]
80 + 45% Saline
10% DMSO + 90% )
] >2.5mg/mL (9.11 Results in a clear
(20% SBE-B-CD in Anhydrous )
] mM) solution.[2]
Saline)
10% DMSO + 90% ,
) ) > 2.5 mg/mL (8.05 Results in a clear
(20% SBE-B-CD in Dihydrate )
) mM) solution.[4]
Saline)
10% DMSO + 90% >2.5mg/mL (9.11 Results in a clear
' Anhydrous ,
Corn QOil mM) solution.[2]
10% DMSO + 90% ) = 2.5 mg/mL (8.05 Results in a clear
Dihydrate

Corn Ol

mM)

solution.[4]
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10% DMSO + 40%
PEG300 + 5% Tween Not Specified 2 mg/mL (7.29 mM)
80 + 45% Saline

Sonication is

recommended.[1]

Note: SBE-[3-CD stands for Sulfobutyl ether beta-cyclodextrin.

Experimental Protocols

Below are detailed protocols for preparing PF-06305591 formulations for in vivo administration.

If precipitation or phase separation is observed during preparation, gentle heating and/or

sonication can be utilized to facilitate dissolution.[2][4]

Protocol 1: Formulation with PEG300 and Tween 80

This protocol describes the preparation of a vehicle composed of 10% DMSO, 40% PEG300,
5% Tween-80, and 45% Saline.[2][5]

Materials:

PF-06305591

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween 80 (Polysorbate 80)

Saline solution (0.9% NacCl)

Procedure:

Prepare Stock Solution: Dissolve PF-06305591 in DMSO to create a stock solution. For
example, to achieve a final concentration of 2.5 mg/mL in the complete vehicle, a 25 mg/mL
stock solution in DMSO can be prepared.

Vehicle Preparation (for a 1 mL final volume): a. To 400 pyL of PEG300, add 100 pL of the PF-
06305591 DMSO stock solution. b. Mix thoroughly until the solution is uniform. c. Add 50 uL
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of Tween 80 to the mixture. d. Mix again until the solution is clear. e. Add 450 pL of saline to
the mixture. f. Vortex the final solution until it is homogeneous and clear.

Protocol 2: Formulation with SBE-3-CD

This protocol outlines the preparation of a vehicle containing 10% DMSO and 90% (20% SBE-
B-CD in Saline).[2][4]

Materials:

PF-06305591

Dimethyl sulfoxide (DMSO)

Sulfobutyl ether beta-cyclodextrin (SBE--CD)

Saline solution (0.9% NacCl)
Procedure:

e Prepare 20% SBE-B-CD Solution: Dissolve SBE-B-CD in saline to a final concentration of
20% (w/v).

e Prepare Stock Solution: Dissolve PF-06305591 in DMSO to create a stock solution.

e Vehicle Preparation: a. Add the PF-06305591 DMSO stock solution to the 20% SBE--CD in
saline solution. The final concentration of DMSO should be 10%. b. Mix thoroughly until the
solution is clear.

Protocol 3: Formulation with Corn Oil

This protocol details the preparation of a vehicle consisting of 10% DMSO and 90% Corn Oil.
[21[4]

Materials:
e PF-06305591

o Dimethyl sulfoxide (DMSO)
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e Corn Qil
Procedure:
o Prepare Stock Solution: Dissolve PF-06305591 in DMSO to create a stock solution.

e Vehicle Preparation: a. Add the PF-06305591 DMSO stock solution to the corn oil. The final
concentration of DMSO should be 10%. b. Mix thoroughly until the solution is clear.

Visualization of Dissolution Workflow

The following diagram illustrates the experimental workflow for the preparation of the PF-
06305591 formulation using PEG300 and Tween 80 (Protocol 1).

PF-06305591 Formulation Preparation

Dissolve PF-06305591 - Final Formulation
Start in DMSO Add PEG300 ®—> Add Tween 80 /ortex (Clear Solution)

Trdubleshooting

Apply Sonication
and/or Gentle Heat

Click to download full resolution via product page

Caption: Workflow for PF-06305591 dissolution in a DMSO, PEG300, Tween 80, and Saline
vehicle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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